Cas no 119188-33-9 (Coronarin A)

Conclusion: coronarin A is a natural substance with oral activity, which can inhibit mTORC1 and S6K1 to increase IRS1 activity Coronarin a has anti-inflammatory activity and can also be used in the study of diabetes

Coronarin A structure

Product Name:Coronarin A

CAS No:119188-33-9

Molecular Formula:C₂₀H₂₈O₂

Molecular Weight:300.43512

MDL:MFCD17214879

CID:221462

PubChem ID:24851535

Coronarin A Properties

Names and Identifiers

- Coronarin A
- (2S,4R,4aS,8aS)-4-[(E)-2-(3-Furyl)vinyl]-4a,8,8-trimethyl-3-methy lenedecahydro-2-naphthalenol
- [ "" ]
- 2-Naphthalenol, 4-[(1E)-2-(3-furanyl)ethenyl]decahydro-4a,8,8-trimethyl-3-methylene-, (2S,4R,4aS,8aS)-
- HY-N3628
- (2S,4R,4aS,8aS)-4-[(E)-2-(furan-3-yl)ethenyl]-4a,8,8-trimethyl-3-methylidene-2,4,5,6,7,8a-hexahydro-1H-naphthalen-2-ol
- FS-10213
- F93972
- CHEMBL64407
- AKOS032948149
- CS-0023963
- 119188-33-9
- (2S,4R,4aS,8aS)-4-[(1E)-2-(3-Furanyl)ethenyl]decahydro-4a,8,8-trimethyl-3-methylene-2-naphthalenol; (+)-Coronarin A
- DA-62464
- (2S,4R,4aS,8aS)-4-((E)-2-(furan-3-yl)ethenyl)-4a,8,8-trimethyl-3-methylidene-2,4,5,6,7,8a-hexahydro-1H-naphthalen-2-ol
- MDL： MFCD17214879
- InChIKey： RHCBUXSXDFNUAG-UDMCIFMYSA-N
- Inchi： InChI=1S/C20H28O2/c1-14-16(7-6-15-8-11-22-13-15)20(4)10-5-9-19(2,3)18(20)12-17(14)21/h6-8,11,13,16-18,21H,1,5,9-10,12H2,2-4H3/b7-6+/t16-,17-,18-,20+/m0/s1
- SMILES： C1OC=C(/C=C/[C@H]2C(=C)[C@@H](O)C[C@H]3C(CCC[C@]23C)(C)C)C=1

Computed Properties

Exact Mass: 300.20900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 300.209
Heavy Atom Count: 22
Complexity: 464
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.9
Topological Polar Surface Area: 33.4A^2

Experimental Properties

LogP: 5.06240
PSA: 33.37000
Boiling Point: 401.1 °C at 760 mmHg
Vapor Pressure: 0.0±1.0 mmHg at 25°C
Flash Point: 196.4 °C
Color/Form: Powder
Density: 1.05

Coronarin A Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA23502-1mg	Coronarin A	119188-33-9	>98%	1mg	$637.00
eNovation Chemicals LLC	K32291-5mg	Coronarin A	119188-33-9	96%	5mg	$890	2022-05-20
TargetMol Chemicals	TN3706-1 mg	Coronarin A	119188-33-9	98%	1mg	￥ 2,435
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3706-1 mg	Coronarin A	119188-33-9		1mg	￥2435.00	2022-04-26

Coronarin A Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:119188-33-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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